Cas no 1805149-40-9 (6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid
• CAS No: 1805149-40-9
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4896401
• Update Time: 2025-10-22

6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid

• Inchi： 1S/C8H6F2N2O5/c1-17-6-4(12(15)16)2-3(7(9)10)11-5(6)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： JLBAAGKAKFFVSI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C(=O)O)N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.2
• Topological Polar Surface Area: 105

Additional information on 6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid

Comprehensive Overview of 6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid (CAS No. 1805149-40-9)

6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid (CAS No. 1805149-40-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a difluoromethyl group, a methoxy substituent, and a nitro group on a pyridine-carboxylic acid backbone. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in fluorinated compounds like 6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring its potential in targeted therapies, especially for conditions requiring enzyme inhibition or receptor modulation. Additionally, its nitro group offers reactivity useful for further functionalization, aligning with trends in high-throughput screening and combinatorial chemistry.

In agrochemical applications, this compound’s difluoromethyl moiety contributes to its role in designing next-generation pesticides. With the global push toward sustainable agriculture, compounds like CAS 1805149-40-9 are being investigated for their efficacy against resistant pests while minimizing environmental impact. Its methoxy and nitro groups further enhance its interaction with biological targets, making it a subject of patents and academic studies.

From a synthetic perspective, 6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid is often synthesized via multistep organic reactions, including halogenation, nitration, and ester hydrolysis. Its purity and stability are rigorously validated using advanced techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP) for industrial-scale production.

The compound’s relevance is further highlighted by its alignment with green chemistry principles. Researchers are optimizing its synthesis to reduce waste and energy consumption, addressing broader concerns about carbon footprint reduction in chemical manufacturing. This focus on sustainability resonates with industries prioritizing ESG (Environmental, Social, and Governance) metrics.

For those sourcing CAS 1805149-40-9, it’s essential to collaborate with reputable suppliers who provide detailed analytical certificates and safety data sheets (SDS). The compound’s handling requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, though it is not classified as a hazardous material under most regulatory frameworks.

In summary, 6-(Difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylic acid represents a convergence of innovation in pharmaceuticals, agrochemicals, and sustainable chemistry. Its versatility and structural features position it as a key player in addressing contemporary challenges in drug discovery and crop science, making it a compound of enduring scientific and commercial interest.